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Compound of Interest

Compound Name: Copper dilactate

CAS No.: 16039-52-4

Cat. No.: B100827

Get Quote

Executive Summary & Core Directive
Copper dilactate (Copper(II) lactate) presents a specific environmental challenge often

underestimated in laboratory settings. While less acutely toxic to humans than other heavy

metal salts (e.g., cadmium or mercury), the copper ion (

) is highly toxic to aquatic life, acting as a potent algicide and disrupting gill function in fish.

The Core Directive: Under no circumstances should Copper dilactate—solid or solution—be

discarded via municipal drainage (sink) or standard trash. All disposal must follow a Heavy

Metal Segregation Protocol.

This guide provides a self-validating workflow for disposal, ensuring compliance with RCRA

(Resource Conservation and Recovery Act) standards and protecting your facility’s

environmental integrity.

Chemical Profile & Hazard Assessment
Before initiating disposal, verify the material identity and risk profile.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b100827#bc-rfq
https://www.benchchem.com/product/b100827/docs?utm_src=pdf-body#copper-dilactate-safe-handling-and-disposal-protocol
https://www.benchchem.com/product/b100827/docs?utm_src=pdf-body#copper-dilactate-safe-handling-and-disposal-protocol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b100827?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Specification

Chemical Name Copper(II) Lactate (Copper Dilactate)

Formula

CAS Number 16039-52-4 (Hydrate) / 814-81-3 (Anhydrous)

Appearance Blue-green crystalline powder

Solubility Soluble in water; slightly soluble in alcohol

Primary Hazard Aquatic Toxicity (Acute & Chronic)

Secondary Hazard Serious Eye Irritant / Skin Irritant

RCRA Status

Not P or U listed; Regulated as Characteristic

Waste (if leachable) or State-Specific

Hazardous Waste (e.g., CA Title 22)

Disposal Decision Matrix
The following workflow illustrates the logical decision path for disposing of Copper dilactate.
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Waste Material Identified:
Copper Dilactate

Physical State?

SOLID WASTE

LIQUID WASTE
(Aqueous Solution)

Segregate from
Oxidizers & Acids

Optional Volume Reduction:
Chemical Precipitation

High Volume (>5L)

Label: 'Hazardous Waste:
Copper Compounds'

Low Volume (<5L)

Filter Cake

Final Disposal:
Approved HazMat Hauler

Supernatant
(Check Local Limits)

Click to download full resolution via product page

Figure 1: Decision matrix for segregating and processing Copper dilactate waste streams.
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Technical Protocols
A. Solid Waste Disposal
The Goal: Prevent leaching into soil/groundwater.

Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar. Avoid metal

containers, as copper salts can induce galvanic corrosion.

Segregation: Ensure the container is free of strong oxidizers (e.g., peroxides) or active

metals (e.g., zinc powder), as copper ions can catalyze decomposition reactions or

displacement reactions that generate heat.

Labeling: Mark clearly with "Hazardous Waste - Toxic - Copper Salts."

B. Liquid Waste: The Precipitation Method (Volume Reduction)
Expert Insight: For large volumes of aqueous waste, reducing the volume via precipitation is

environmentally responsible and cost-effective. However, the lactate ligand acts as a chelator,

stabilizing the copper ion. A simple pH adjustment to neutral is insufficient; you must drive the

pH higher (>10) to break the lactate complex and force precipitation.

Step-by-Step Protocol:

Setup: Place the blue copper lactate solution in a beaker with a magnetic stir bar.

Alkalization: Slowly add 1M Sodium Hydroxide (NaOH) or Calcium Hydroxide (

).

Observation: The solution will turn cloudy as Copper(II) Hydroxide (

) forms.

Target: Continue adding base until the pH reaches 10-11.

Heating (The Catalyst): Gently heat the solution to 60°C. This converts the gelatinous blue

into dense, black Copper(II) Oxide (
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), which filters much faster.

Reaction:

Self-Validation Check: Turn off the stirrer and let the solids settle.

Pass: The supernatant (liquid on top) is clear/colorless.

Fail: The supernatant remains blue. (Action: Add more NaOH and heat longer).

Filtration: Filter the solid

. Dispose of the solid as Hazardous Waste (Solid).

Filtrate Disposal: The remaining clear liquid is essentially a sodium lactate solution. Check

local regulations—in many jurisdictions, this copper-free filtrate can be drain-disposed if pH

is neutralized, but when in doubt, collect as non-hazardous aqueous waste.

Spill Management & Emergency Response
The Goal: Containment without generating dust.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b100827?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Scenario Action Plan

Dry Spill (Powder)

Do NOT dry sweep. This generates dust which

is an inhalation hazard. Cover with damp paper

towels or use a HEPA vacuum. Scoop into a

waste container.

Wet Spill (Solution)

Containment: Surround spill with absorbent

pillows or vermiculite. Neutralization: If the spill

is large, sprinkle soda ash (

) to precipitate the copper before cleanup.

Cleanup: Scoop absorbent material into a

hazardous waste bag. Wash area with soap and

water; collect rinsate.

Skin/Eye Contact

Eyes: Rinse immediately for 15 minutes. Copper

salts are severe irritants. Skin: Wash with soap

and water.[1][2] If blue staining persists, copper

has bound to skin proteins; seek medical

advice.

Regulatory Context (USA & Global)
Federal (US EPA): Copper is not a "RCRA 8" metal (like Lead or Arsenic) for Toxicity

Characteristic Leaching Procedure (TCLP) at the federal level. However, it is regulated under

the Clean Water Act as a "Priority Pollutant."

State Specifics (Critical):

California: Copper compounds are "Listed Hazardous Wastes" (Title 22). The Threshold

Limit Concentration (TTLC) is 2,500 mg/kg.

Washington State: Regulates copper as a persistent bioaccumulative toxin.

EU (REACH/CLP): Classified as Aquatic Acute 1 (H400). Disposal must follow European

Waste Catalogue (EWC) codes for heavy metal salts (typically 06 03 13*).
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Final Recommendation: Always default to characterizing Copper dilactate as Hazardous

Chemical Waste. The cost of disposal is negligible compared to the regulatory fines and

environmental damage of improper release.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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